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Compound of Interest

Compound Name: 2,2-Dimethylpentanal

Cat. No.: B085100

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and available experimental data for 2,2-Dimethylpentanal. The information is intended to
support research, development, and safety assessments of this compound.

Chemical Structure and Identification

2,2-Dimethylpentanal, also known as 2,2-dimethylvaleraldehyde, is an aliphatic aldehyde with
a branched hydrocarbon chain. Its structure is characterized by a pentanal backbone with two
methyl groups attached to the alpha-carbon (the carbon atom adjacent to the carbonyl group).

Table 1: Compound Identification[1]
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Identifier Value

IUPAC Name 2,2-dimethylpentanal
2,2-Dimethylvaleraldehyde, Pentanal, 2,2-

Synonyms )
dimethyl-

CAS Number 14250-88-5

Molecular Formula C7H140

SMILES CCcCc(c)(o)c=0

| INChl Key | YMXAGOUPXPGFLB-UHFFFAOYSA-N |

Physicochemical Properties

2,2-Dimethylpentanal is a flammable liquid. A summary of its key physicochemical properties
is presented below.

Table 2: Physicochemical Properties of 2,2-Dimethylpentanal

Property Value Source
Molecular Weight 114.19 g/mol [1]
Boiling Point 136.4 °C at 760 mmHg
Melting Point Not available [2]
Density 0.807 g/cm?3
Flash Point 245 °C
Vapor Pressure 7.38 mmHg at 25°C
Refractive Index 1.404

| LogP | 2.01 | |

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b085100?utm_src=pdf-body
https://www.benchchem.com/product/b085100?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethylvaleraldehyde
https://www.chemsynthesis.com/base/chemical-structure-6896.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed experimental protocols for the synthesis and spectroscopic characterization of 2,2-
Dimethylpentanal are crucial for its application in research and development.

Synthesis of 2,2-Dimethylpentanal

A documented method for the synthesis of 2,2-dimethylpentanal is described in the Journal of
the American Chemical Society, 1959, volume 81, page 3379.[2] While the full detailed protocol
from this specific publication is not readily available in open-access domains, the general
approach to synthesizing a,a-dialkyl aldehydes often involves the alkylation of an appropriate
starting material. One common strategy is the alkylation of a pre-formed enolate or a related
reactive intermediate.

A plausible synthetic route, based on general organic chemistry principles for the formation of
related structures, is the alkylation of a propanal derivative. For instance, the reaction of the
enolate of propanal with a suitable alkylating agent in the presence of a strong base is a
common method for introducing alkyl groups at the a-position. To achieve gem-dimethyl
substitution, a two-step alkylation or the use of a pre-functionalized starting material would be
necessary.

Another potential approach is the oxidation of the corresponding primary alcohol, 2,2-dimethyl-
1-pentanol.

Logical Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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